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Compound of Interest

Compound Name: 2,2-Dichlorobutane

Cat. No.: B1583581 Get Quote

Essential Safety and Handling Guide for 2,2-
Dichlorobutane
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2,2-Dichlorobutane, tailored for researchers, scientists, and drug development

professionals. Following these procedural steps is critical for ensuring laboratory safety.

Operational Plan for Handling 2,2-Dichlorobutane

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle 2,2-Dichlorobutane in a well-ventilated area. Use of a chemical

fume hood is mandatory to minimize inhalation exposure. Ensure the fume hood is

functioning correctly before starting any work.

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[1]

Skin Protection: Wear chemically resistant gloves, such as nitrile or neoprene. A lab coat or

chemical-resistant apron is also required to prevent skin contact.[2][3][4]

Respiratory Protection: If working outside of a fume hood or in poorly ventilated areas, a

NIOSH-approved respirator with organic vapor cartridges is necessary.

2. Safe Handling Procedures
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Grounding: 2,2-Dichlorobutane is a flammable liquid.[5][6] Ground and bond containers and

receiving equipment to prevent static discharge, which can be an ignition source.[2][3][6]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][6][7] Use only non-sparking tools when handling.[1][6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents, strong bases, and metals.[7] Keep containers tightly closed to

prevent leakage and evaporation.[1][6] The substance should be stored under an inert gas

like argon.[8]

3. Disposal Plan

Waste Collection: Collect waste 2,2-Dichlorobutane and any contaminated materials in a

designated, properly labeled, and sealed container. Do not mix with other waste streams.

Professional Disposal: Dispose of the chemical waste through a licensed professional waste

disposal company.[1] It may be possible to burn the chemical in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Container Disposal: Empty containers may retain product residue and vapors and should be

treated as hazardous.[9][10] Do not reuse empty containers. They must be disposed of

through a licensed waste disposal service.

Quantitative Data for 2,2-Dichlorobutane
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Property Value Source(s)

Molecular Formula C4H8Cl2 [5][11][12][13]

Molecular Weight 127.01 g/mol [5][11]

Boiling Point 104 °C [6][13]

Melting Point -74 °C [12][13]

Flash Point 27 °C [6][12]

Density 1.09 g/cm³ [12][13]

UN Number 1993 [14]

First Aid Measures

Inhalation: Move the person to fresh air.[1][15] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][7][15]

Skin Contact: Immediately remove all contaminated clothing.[1][2][4] Flush the affected skin

with plenty of soap and water for at least 15 minutes.[15][16] If irritation persists, seek

medical attention.[15][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[17] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.[17]

Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious

person.[1] Rinse mouth with water.[1] Seek immediate medical attention.[1][7][15]

Visual Workflow Guides
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Caption: Workflow for handling a 2,2-Dichlorobutane spill.
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Caption: Standard operating procedure for using 2,2-Dichlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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